Ethyl 1-(aminomethyl)cyclopropanecarboxylate
Overview
Description
Ethyl 1-(aminomethyl)cyclopropanecarboxylate is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Affinity Purification Techniques and Antibody Generation
Ethyl 1-(aminomethyl)cyclopropanecarboxylate has been explored in the context of affinity purification techniques and antibody generation. Its structural analogue, 1-amino-2-(hydroxymethyl)cyclopropanecarboxylic acid, shows potential in these areas due to its role as a precursor to the plant growth hormone ethylene (Pirrung, Dunlap, & Trinks, 1989).
Enzyme Inhibition
Studies have shown that derivatives of 1-aminocyclopropanecarboxylic acid, similar to this compound, are significant in inhibiting enzymes. The cyclopropyl group in these compounds contributes to the selective inhibition of enzymes, showcasing their biological activity and potential in enzyme study and inhibition (Groth, Lehmann, Richter, & Schöllkopfh, 1993).
Ethylene Biosynthesis Research
This compound and its analogues play a critical role in ethylene biosynthesis research. Ethylene is vital for various plant processes, and these compounds serve as precursors or modulators in the biosynthetic pathways. The research includes studying the conversion of these compounds into ethylene and understanding their role in plant physiology and development (Hoffman, Yang, & McKeon, 1982).
Polymer Chemistry
In polymer chemistry, Ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate, a compound similar to this compound, has been oligomerized using horseradish peroxidase as a catalyst. This process demonstrates the potential of these compounds in the synthesis and manipulation of polymers (Pang, Ritter, & Tabatabai, 2003).
Ethylene-Independent Growth Regulation
Recent studies indicate that compounds like this compound play a signaling role independent of ethylene biosynthesis in plants. This suggests a broader application in regulating plant development and could lead to novel agricultural practices (Polko & Kieber, 2019).
Safety and Hazards
Ethyl 1-(aminomethyl)cyclopropanecarboxylate is labeled with the signal word “Danger” and is associated with the hazard statements H226 and H314 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area . It is also recommended to wear suitable protective clothing and eye protection .
Properties
IUPAC Name |
ethyl 1-(aminomethyl)cyclopropane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-2-10-6(9)7(5-8)3-4-7/h2-5,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYTOKAZVIPSHHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CC1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80467157 | |
Record name | Ethyl 1-(aminomethyl)cyclopropane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80467157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
400840-94-0 | |
Record name | Ethyl 1-(aminomethyl)cyclopropane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80467157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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